Cas no 220473-68-7 (Neotheaflavin 3-O-gallate)

Neotheaflavin 3-O-gallate structure
Neotheaflavin 3-O-gallate structure
Product Name:Neotheaflavin 3-O-gallate
CAS No:220473-68-7
MF:C36H28O16
MW:716.60
CID:5065290
Update Time:2024-03-03

Neotheaflavin 3-O-gallate Chemical and Physical Properties

Names and Identifiers

    • Theaflavin monogallate A
    • Theaflavin 2A
    • Theaflavin 2
    • Neotheaflavin 3-O-gallate
    • Inchi: 1S/C36H28O16/c37-14-5-20(39)18-10-26(45)35(51-27(18)7-14)17-9-25(44)33(48)30-16(17)1-12(2-24(43)32(30)47)34-29(11-19-21(40)6-15(38)8-28(19)50-34)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)/t26-,29+,34+,35+/m0/s1
    • InChI Key: KMJPKUVSXFVQGZ-AGTQRKCCSA-N
    • SMILES: OC1C(=CC(=CC=1O)C(O[C@H]1[C@H](OC2=CC(=CC(O)=C2C1)O)C1=CC2C(C(C(=C1)O)=O)=C(O)C(O)=CC=2[C@@H]1[C@H](CC2C(O1)=CC(O)=CC=2O)O)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 52
  • XLogP3: 2.397
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